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Name Comparative Data Used
EGFR
Delphinidin-3-  2.37 uyM [1] Potent inhibition of EGFR A431 (vulva
O-glucoside [2] [3] tyrosine kinase activity; induces carcinoma), B-CLL,
(D3G) apoptosis in chronic lymphocytic  MDA-MB-231
leukemia; inhibits tumor growth (breast cancer)
in mouse xenograft models [1]. xenografts [1]
Delphinidin Not explicitly Inhibits EGFR tyrosine kinase; A431 (vulva
(aglycone) guantified found to be a more potent carcinoma) [3]
(less than inhibitor than Malvidin [3].
D3G)
Cyanidin Not explicitly Inhibits EGFR tyrosine kinase; A431 (vulva
(aglycone) quantified found to be a more potent carcinoma) [3]

inhibitor than Malvidin [3].
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EGFR
Malvidin >100 uM
(aglycone)
Malvidin-3- >100 pM
glucoside

Key Experimental Findings &
Comparative Data

Showed little to no inhibitory
activity on EGFR tyrosine kinase
up to 100 puM [3].

Showed no effect on tumor cell
growth or EGFR tyrosine kinase
activity up to 100 uM [3].

Cell Lines | Model
Used

Citations

A431 (vulva
carcinoma) [3]

A431 (vulva
carcinoma) [3]

Detailed Experimental Data and Methodologies

The comparative data is supported by several key studies that provide insights into the mechanisms and

experimental protocols.

Direct EGFR Kinase Inhibition Assay

A foundational study directly compared the ability of different anthocyanidins (the aglycone forms) to inhibit

EGFR isolated from A431 cells, which overexpress the receptor [3].

e Key Finding: The study concluded that delphinidin and cyanidin were potent inhibitors of the
EGFR tyrosine kinase, while malvidin was inactive at the same concentrations [3].

e Protocol Outline:

o EGFR Isolation: The EGFR was isolated from the A431 human vulva carcinoma cell line.

o Kinase Activity Measurement: The tyrosine kinase activity of the isolated EGFR was
measured in the presence of varying concentrations of the anthocyanidins.

o ATP Competition: The inhibition was found to be competitive with ATP, meaning the
compounds bind at the ATP-binding site of the kinase [4].

Cellular Efficacy and Downstream Signaling

Research on D3G has extended beyond isolated enzyme assays to demonstrate its effects in cellular and

animal models.
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¢ In Vitro Anti-proliferative and Pro-apoptotic Effects: D3G (at concentrations of 30-100 uM)
induced apoptosis in B-cell chronic lymphocytic leukemia (B-CLL) cells. This was linked to redox-
sensitive caspase-3 activation [1].

¢ In Vivo Antitumor Activity: In a mouse model grafted with MDA-MB-231 breast cancer cells,
administration of D3G (40 mg/kg/day for 25 days) significantly inhibited tumor growth. The proposed
mechanism involves the inactivation of the pAKT/IRF1/HOTAIR signaling pathway [1] [2].

¢ Immune Checkpoint Modulation: In human colorectal cancer cells (HCT-116), D3G was also shown
to decrease the protein expression of the immune checkpoint PD-L1, suggesting a potential multi-
faceted approach to activating an anti-tumor immune response [5].

Mechanism of Action and Signaling Pathways

The anticancer activity of D3G is linked to its ability to interact with multiple molecular targets and signaling

pathways, as illustrated below.

This diagram illustrates the multi-targeted mechanism by which D3G exerts its anti-cancer effects, primarily

through direct EGFR inhibition and downstream signaling disruption.

Conclusion for Researchers

In summary, the experimental evidence positions Delphinidin-3-O-glucoside chloride as a superior EGFR
inhibitor among anthocyanins. Its direct inhibition of the EGFR kinase domain, coupled with its
downstream effects on critical pro-survival pathways like PI3K/AKT and its ability to modulate immune

checkpoints, makes it a compelling natural product for further investigation.

¢ Key Differentiator: The glycosylated form (D3G) shows potent, specific activity, while the
activity of other anthocyanins like cyanidin and delphinidin aglycones can vary, and others like
malvidin are largely inactive against EGFR [3].

¢ Research Implications: D3G represents a promising natural scaffold for the development of novel
anti-cancer agents, particularly for EGFR-driven cancers. Future research should focus on
overcoming bioavailability challenges and exploring its potential in combination therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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